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Compound of Interest

Compound Name: MBM-55

Cat. No.: B10821444 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MBM-55 is a potent and effective inhibitor of NIMA-related kinase 2 (NEK2), with an IC50 of 1

nM.[1][2][3] It has demonstrated the ability to inhibit the proliferation of cancer cells by inducing

cell cycle arrest and apoptosis, showing promising antitumor activities in preclinical models.[2]

[4][5] Accurate and consistent preparation of MBM-55 stock solutions is critical for obtaining

reliable and reproducible results in both in vitro and in vivo experiments. This document

provides a detailed protocol for determining solubility and preparing stock solutions of MBM-55.

MBM-55 Chemical Properties
Before preparing a solution, it is essential to know the chemical properties of the compound.

Property Value Reference

CAS Number 2083622-09-5 [1][4]

Molecular Formula C₂₈H₂₇FN₆O₂ [1][4]

Molecular Weight 498.56 g/mol [4]

Appearance Solid [1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10821444?utm_src=pdf-interest
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://cymitquimica.com/products/TM-T11960/mbm-55/
https://www.glpbio.com/gc36553.html
https://nordicbiosite.com/product/T11960-5mg/MBM55
https://www.glpbio.com/gc36553.html
https://www.medkoo.com/products/39258
https://www.targetmol.com/compound/mbm-55
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://cymitquimica.com/products/TM-T11960/mbm-55/
https://www.medkoo.com/products/39258
https://cymitquimica.com/products/TM-T11960/mbm-55/
https://www.medkoo.com/products/39258
https://www.medkoo.com/products/39258
https://cymitquimica.com/products/TM-T11960/mbm-55/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The molecular weight may vary slightly between batches due to factors like hydration.

Always refer to the batch-specific information provided by the supplier.[4]

MBM-55 Solubility Data
The solubility of MBM-55 has been determined in several common laboratory solvents. While a

comprehensive public dataset is not available, one supplier notes its solubility in various

organic solvents. The table below summarizes this information and provides calculated molar

concentrations based on the molecular weight of 498.56 g/mol .

Solvent Solubility (mg/mL)
Calculated Molarity
(mM)

Notes

DMSO 50 mg/mL ~100.29 mM
Solution should be

clear.

Dimethyl Formamide

(DMF)
25 mg/mL ~50.14 mM

100% Ethanol 12 mg/mL ~24.07 mM

Methanol 50 mg/mL ~100.29 mM

Water Slightly soluble -

Not recommended as

a primary solvent for

high-concentration

stock.

Data sourced from Strate Labs.[6]

Protocol for MBM-55 Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of MBM-55 in DMSO, a

commonly used solvent for this compound.

Materials:

MBM-55 powder (purity >99%)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate Required Mass: Use the following formula to determine the mass of MBM-55
needed to prepare the desired volume and concentration of the stock solution.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM Stock: Mass (mg) = 10 mM × 1 mL × 498.56 g/mol / 1000 =

4.986 mg

Weigh MBM-55: Carefully weigh the calculated amount of MBM-55 powder using an

analytical balance. Ensure the powder has equilibrated to room temperature before opening

to prevent condensation.

Solvent Addition: Add the desired volume of DMSO to the vial containing the MBM-55
powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. A brief sonication may be used to aid dissolution if necessary. Visually inspect the

solution against a light source to ensure there are no visible particulates. The solution should

be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile tubes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the aliquots in a dry, dark place at -20°C for long-term storage (months to years) or

at 4°C for short-term use (days to weeks).[4]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of an MBM-55 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: MBM-55 Solubility and Stock Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821444#mbm-55-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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